1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-N-(2-methoxyphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C25H21F2N3O3/c1-32-23-11-3-2-10-22(23)28-24(31)21-15-30(14-17-6-4-8-19(26)12-17)29-25(21)33-16-18-7-5-9-20(27)13-18/h2-13,15H,14,16H2,1H3,(H,28,31)
• InChI Key: OVYLEXJCDNUTAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CN(N=C2OCC3=CC(=CC=C3)F)CC4=CC(=CC=C4)F
• Molecular Formula: C25H21F2N3O3
• Molecular Weight: 449.4 g/mol

Description

1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(2-methoxyphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H21F2N3O3 and its molecular weight is 449.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Research on similar compounds has focused on their synthesis and characterization, revealing the potential of pyrazole derivatives in drug development and chemical analysis. For instance, studies have detailed the synthesis of various pyrazole derivatives, emphasizing their structural confirmation through analytical and spectroscopic methods (Hassan, Hafez, & Osman, 2014), (Hassan, Hafez, Osman, & Ali, 2015).

Cytotoxicity and Anticancer Activity

• Cytotoxic and Anticancer Properties : Several studies have investigated the cytotoxic and anticancer properties of pyrazole derivatives, indicating their potential application in developing novel anticancer agents. For example, derivatives have been evaluated against various cancer cell lines, showing significant activity and suggesting a promising avenue for therapeutic applications (Hassan, Hafez, & Osman, 2014), (Hassan, Hafez, Osman, & Ali, 2015).

Chemical Properties and Applications

• Chemical Reactivity and Applications : The synthesis and functionalization of pyrazole derivatives, including reactions with various reagents to produce novel compounds with potential applications in medicinal chemistry and material science, highlight the versatility of these compounds in scientific research (Eleev, Kutkin, & Zhidkov, 2015).

Imaging and Diagnostic Applications

• Imaging Agents : Pyrazole derivatives have been explored as potential imaging agents in medical diagnostics, such as the development of radiotracers for studying specific receptors in the brain using positron emission tomography (PET) (Katoch-Rouse & Horti, 2003).

Herbicidal and Antimicrobial Activity

• Herbicidal and Antimicrobial Properties : Some pyrazole derivatives have been investigated for their herbicidal and antimicrobial activities, suggesting their potential use in agriculture and infection control (Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, & Hirai, 2004), (Raju, Nagamani, Chandrappa, Ananda, Vinaya, Thimmegowda, Byregowda, & Rangappa, 2010).